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Cat. No.: B15978774
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Audience: Researchers, scientists, and drug development professionals.

Introduction
Glycidyl-functionalized beads, also known as epoxy-activated beads, are a versatile and

widely used solid support for the covalent immobilization of antibodies and other ligands. The

reactive epoxy groups on the bead surface readily form stable covalent bonds with nucleophilic

groups such as primary amines (-NH2), thiols (-SH), and hydroxyls (-OH) found on proteins,

particularly on the lysine residues of antibodies. This covalent linkage results in a stable and

durable immunomatrix, minimizing antibody leaching and ensuring high reproducibility in

applications such as immunoprecipitation (IP), co-immunoprecipitation (Co-IP), immunoassays,

and cell sorting.

The hydrophilic nature of the bead surface helps to reduce non-specific protein adsorption,

leading to lower background signals and improved assay sensitivity. This application note

provides detailed protocols for the covalent coupling of antibodies to glycidyl-functionalized

beads, methods for quantifying antibody immobilization, and procedures for antigen elution.
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Principle of Antibody Immobilization
The immobilization process is based on the nucleophilic attack of functional groups on the

antibody (primarily the ε-amino group of lysine residues) on the oxirane ring of the glycidyl
group on the bead surface. This reaction forms a stable ether or secondary amine linkage,

covalently attaching the antibody to the bead. The reaction is typically carried out at a slightly

alkaline pH to facilitate the deprotonation of the amino groups, enhancing their nucleophilicity.
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Start: Glycidyl Beads

Bead Preparation:
Wash with Coupling Buffer (3x)

Antibody Coupling:
Incubate with Antibody Solution

Washing:
Remove unbound antibody (3x)

Blocking:
Incubate with Blocking Buffer

Final Washes:
Wash with Washing Buffer (3x)

End: Antibody-Coupled Beads
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Start: Antibody-Coupled Beads
+ Cell Lysate

Immunoprecipitation:
Incubate to form complexes

Washing:
Remove unbound proteins (3-5x)

Elution

Denaturing Elution:
Add SDS Buffer & Boil

Denaturing

Non-denaturing Elution:
Add Acidic Buffer

Non-denaturing

End: Denatured Antigen Neutralize Eluate

End: Native Antigen

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for Antibody
Immobilization using Glycidyl-Functionalized Beads]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15978774/docs#application-notes-and-
protocols-for-antibody-immobilization-using-glycidyl-functionalized-beads]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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